Cas no 1257651-49-2 (2,4-dichloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine)

2,4-Dichloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine is a versatile boronic ester derivative widely used in Suzuki-Miyaura cross-coupling reactions. Its pyridine core, substituted with two chlorine atoms at the 2- and 4-positions, enhances reactivity and selectivity in palladium-catalyzed transformations. The pinacol boronate group (4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl) provides excellent stability under ambient conditions while maintaining high reactivity in coupling reactions. This compound is particularly valuable in pharmaceutical and agrochemical synthesis, enabling efficient construction of complex heterocyclic systems. Its well-defined structure and reliable performance make it a preferred intermediate for constructing pyridine-based scaffolds in medicinal chemistry and materials science applications.
2,4-dichloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine structure
1257651-49-2 structure
Product Name:2,4-dichloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
CAS No:1257651-49-2
MF:C11H14BCl2NO2
MW:273.951361179352
MDL:MFCD15144793
CID:1218734
PubChem ID:329762517
Update Time:2025-07-02

2,4-dichloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Chemical and Physical Properties

Names and Identifiers

    • 2,4-dichloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
    • 2,4-Dichloropyridine-3-boronic acid pinacol ester
    • CS-0175523
    • AKOS027425393
    • 1257651-49-2
    • MB14724
    • D71880
    • DTXSID30746343
    • MFCD15144793
    • 2,4-Dichloropyridine-3-boronic acid pinacol ester, 97%
    • J-005290
    • MDL: MFCD15144793
    • Inchi: 1S/C11H14BCl2NO2/c1-10(2)11(3,4)17-12(16-10)8-7(13)5-6-15-9(8)14/h5-6H,1-4H3
    • InChI Key: ZKIKGOMOMBWEOI-UHFFFAOYSA-N
    • SMILES: ClC1C=CN=C(C=1B1OC(C)(C)C(C)(C)O1)Cl

Computed Properties

  • Exact Mass: 273.0494642g/mol
  • Monoisotopic Mass: 273.0494642g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 285
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 31.4Ų

Experimental Properties

  • Melting Point: 63-67 °C

2,4-dichloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Security Information

  • Symbol: GHS07
  • Signal Word:Warning
  • Hazard Statement: H315-H319-H335
  • Warning Statement: P261-P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: 26-36
  • Hazardous Material Identification: Xi

2,4-dichloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM206826-1g
2,4-Dichloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
1257651-49-2 97%
1g
$1230 2023-02-03
abcr
AB516957-1 g
2,4-Dichloropyridine-3-boronic acid pinacol ester
1257651-49-2
1g
€153.40 2023-04-17
TRC
B419473-50mg
2,4-Dichloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
1257651-49-2
50mg
$ 50.00 2022-06-07
TRC
B419473-100mg
2,4-Dichloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
1257651-49-2
100mg
$ 65.00 2022-06-07
TRC
B419473-500mg
2,4-Dichloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
1257651-49-2
500mg
$ 160.00 2022-06-07
SHENG KE LU SI SHENG WU JI SHU
sc-288419-1 g
2,4-Dichloropyridine-3-boronic acid pinacol ester,
1257651-49-2
1g
¥511.00 2023-07-11
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBEB10152-100MG
2,4-dichloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
1257651-49-2 95%
100MG
¥ 1,762.00 2023-04-05
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBEB10152-250MG
2,4-dichloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
1257651-49-2 95%
250MG
¥ 2,818.00 2023-04-05
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBEB10152-500MG
2,4-dichloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
1257651-49-2 95%
500MG
¥ 4,699.00 2023-04-05
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBEB10152-1G
2,4-dichloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
1257651-49-2 95%
1g
¥ 7,042.00 2023-04-05
Recommended suppliers
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.